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Compound of Interest

Compound Name: Streptonigrin

Cat. No.: B1681762 Get Quote

Introduction

Streptonigrin is a potent antitumor antibiotic with a complex molecular structure, originally

isolated from Streptomyces flocculus. Due to its therapeutic potential, it is a subject of interest

in cancer research and drug development. A critical first step in conducting in vitro and in vivo

studies with Streptonigrin is the preparation of a stable, concentrated stock solution. Owing to

its poor solubility in aqueous solutions, Dimethyl Sulfoxide (DMSO) is the recommended

solvent for preparing Streptonigrin stock solutions.[1][2] This document provides a detailed

protocol for the preparation, storage, and handling of a Streptonigrin stock solution in DMSO.

Physicochemical Properties

A summary of the key quantitative data for Streptonigrin is presented in the table below. This

information is essential for accurate calculations when preparing stock solutions.
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Property Value Reference(s)

Molecular Formula C₂₅H₂₂N₄O₈ [2]

Molecular Weight 506.47 g/mol [2]

Appearance
Dark-red to deep dark-red solid

powder
[2]

Solubility Soluble in DMSO and DMF

Moderately soluble in

methanol or ethanol

Poor water solubility

Stock Solution Stability and Storage

Proper storage is crucial to maintain the stability and efficacy of the Streptonigrin stock

solution.

Condition Recommendation Reference(s)

Solid Compound (Long-term)
Store at -20°C for months to

years.

Solid Compound (Short-term)
Store at 0-4°C for days to

weeks.

DMSO Stock Solution

Aliquot into single-use vials

and store at -20°C for long-

term (months) stability.

Avoid repeated freeze-thaw

cycles.

For cell culture applications, it is critical to ensure the final concentration of DMSO in the

experimental medium is non-toxic to the cells. Most cell lines can tolerate DMSO

concentrations up to 0.5%, though some may be sensitive to concentrations as low as 0.1%.

Therefore, the stock solution should be sufficiently concentrated to allow for significant dilution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.medkoo.com/products/15240
https://www.medkoo.com/products/15240
https://www.medkoo.com/products/15240
https://www.benchchem.com/product/b1681762?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Objective: To prepare a 10 mM stock solution of Streptonigrin in DMSO.

Materials:

Streptonigrin (solid powder)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Calculations:

To prepare a 10 mM stock solution, the required amount of Streptonigrin and DMSO must be

calculated. The formula to determine the volume of DMSO needed for a specific mass of

Streptonigrin is:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L))

Example Calculation for 1 mg of Streptonigrin:

Mass: 1 mg = 0.001 g

Molecular Weight: 506.47 g/mol

Desired Concentration: 10 mM = 0.010 mol/L

Volume (L) = 0.001 g / (506.47 g/mol * 0.010 mol/L) = 0.0001974 L Volume (µL) = 197.4 µL
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Therefore, to prepare a 10 mM stock solution, dissolve 1 mg of Streptonigrin in 197.4 µL of

DMSO.

Protocol:

Preparation: Before starting, ensure the workspace is clean and all materials are readily

accessible. Allow the vial of Streptonigrin to equilibrate to room temperature before opening

to prevent condensation.

Weighing: Carefully weigh out the desired amount of Streptonigrin powder (e.g., 1 mg)

using an analytical balance and place it into a sterile microcentrifuge tube.

Solvent Addition: Based on the mass of Streptonigrin weighed, calculate the required

volume of DMSO to achieve a 10 mM concentration. Using a calibrated micropipette, add the

calculated volume of DMSO directly to the tube containing the Streptonigrin powder.

Dissolution: Close the tube tightly and vortex the solution until the Streptonigrin is

completely dissolved. The solution should be clear and free of any visible particulates.

Gentle warming or sonication can be used to aid dissolution if necessary, but avoid

excessive heat.

Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, aliquot the

stock solution into smaller, single-use volumes in sterile cryovials. Label each aliquot clearly

with the compound name, concentration, and date of preparation.

Long-term Storage: Store the aliquots at -20°C for long-term use.

Visualizations
Workflow for Streptonigrin Stock Solution Preparation

The following diagram illustrates the key steps in the preparation of a Streptonigrin stock

solution.
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Preparation Phase
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Equilibrate Streptonigrin to Room Temperature
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Calculate Required DMSO Volume for 10 mM

Add DMSO to Powder

Vortex Until Fully Dissolved

Aliquot into Single-Use Vials
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Click to download full resolution via product page

Caption: Workflow for preparing a 10 mM Streptonigrin stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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